Cas no 1359829-20-1 (5-bromo-4-methoxy-1,3-benzothiazol-2-amine)

• Product Name: 5-bromo-4-methoxy-1,3-benzothiazol-2-amine
• CAS No: 1359829-20-1
• MF: C₈H₇BrN₂OS
• MW: 259.122979402542
• CID: 4593095
• Update Time: 2025-06-25

5-bromo-4-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methoxy-1,3-benzothiazol-2-amine

• Inchi： 1S/C8H7BrN2OS/c1-12-7-4(9)2-3-5-6(7)11-8(10)13-5/h2-3H,1H3,(H2,10,11)
• InChI Key： XQIOLKSTBAQIRE-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Br)C(OC)=C2N=C1N

Additional information on 5-bromo-4-methoxy-1,3-benzothiazol-2-amine

Introduction to 5-bromo-4-methoxy-1,3-benzothiazol-2-amine (CAS No. 1359829-20-1) and Its Emerging Applications in Chemical Biology

5-bromo-4-methoxy-1,3-benzothiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1359829-20-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the benzothiazole family, a class of molecules widely studied for their pharmacological and biological activities. The presence of both bromine and methoxy substituents in its structure enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The benzothiazole core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The 5-bromo-4-methoxy-1,3-benzothiazol-2-amine derivative, with its electron-deficient aromatic system, serves as an excellent precursor for further functionalization. This flexibility makes it a valuable building block in the synthesis of more complex molecules designed to modulate biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. Among these, cancer remains a major global health challenge, prompting extensive investigation into novel chemotherapeutic agents. The 5-bromo-4-methoxy-1,3-benzothiazol-2-amine structure has been explored for its potential to interfere with key oncogenic signaling pathways. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as tyrosine kinases, which are frequently overexpressed in cancer cells.

The bromine substituent at the 5-position of the benzothiazole ring is particularly noteworthy, as it provides a handle for further chemical manipulation through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in drug discovery to introduce aryl or heteroaryl groups at specific positions, thereby tuning the pharmacological properties of the molecule. The methoxy group at the 4-position contributes to the electron density of the ring system, influencing its reactivity and binding affinity to biological targets.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 5-bromo-4-methoxy-1,3-benzothiazol-2-amine derivatives with high precision. Molecular docking studies have identified potential interactions with proteins involved in inflammation and immune responses, suggesting its utility in treating autoimmune disorders. Additionally, the compound has shown promise in preclinical models as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory enzyme activity.

The synthesis of 5-bromo-4-methoxy-1,3-benzothiazol-2-amine involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available precursors such as 2-aminothiophene-3-carboxylic acid derivatives, bromination and methylation can be performed under controlled conditions to yield the desired product. This synthetic route underscores the compound's feasibility for large-scale production, which is crucial for both academic research and industrial applications.

One of the most compelling aspects of 5-bromo-4-methoxy-1,3-benzothiazol-2-amine is its potential as a tool compound in biochemical assays. Its well-defined structure allows researchers to probe enzyme mechanisms and identify new inhibitors with high specificity. For instance, it has been used in kinase inhibition assays to screen libraries of compounds for novel therapeutic candidates. The ability to derivatize this scaffold further expands its utility as a platform for drug discovery.

The growing interest in 5-bromo-4-methoxy-1,3-benzothiazol-2-amine is also driven by its compatibility with modern synthetic methodologies. Techniques such as flow chemistry have been adapted to streamline the preparation of complex benzothiazole derivatives, including this compound. These advancements not only improve efficiency but also enhance reproducibility, which are critical factors in pharmaceutical development.

In conclusion,5-bromo-4-methoxy-1,3-benzothiazol-2-amineserves as a versatile intermediate with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting cancers and inflammatory diseases. As research continues to uncover new applications for this compound, 1359829–20–1 will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.